2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[(5-cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C12H12N4O4/c17-11(18)6-16-5-8(4-13-16)14-12(19)9-3-10(20-15-9)7-1-2-7/h3-5,7H,1-2,6H2,(H,14,19)(H,17,18)
• InChI Key: UIBVKTWBKLCTPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NC3=CN(N=C3)CC(=O)O
• Molecular Formula: C12H12N4O4
• Molecular Weight: 276.25 g/mol

Description

2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. It is an organic compound that belongs to the pyrazole family and has a molecular formula of C12H11N3O4.

Mechanism of Action

The mechanism of action of 2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid is not yet fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are known to cause inflammation and pain.
Biochemical and Physiological Effects:
2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid has been found to have significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been found to have anti-cancer properties by inducing apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid is its potential applications in various scientific research fields. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, which requires careful handling during experiments.

Future Directions

There are several future directions for the research of 2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid. One potential direction is the development of more potent and selective COX-2 inhibitors for the treatment of inflammation and pain. Another direction is the investigation of its potential applications in the treatment of cancer and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid is a chemical compound that has significant potential applications in various scientific research fields. Its anti-inflammatory, analgesic, and anti-cancer properties make it a promising compound for future research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid involves a multi-step process. The first step involves the reaction of 5-cyclopropyl-1,2-oxazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 4-amino-1H-pyrazole to form the desired compound.

Scientific Research Applications

2-[4-[(5-Cyclopropyl-1,2-oxazole-3-carbonyl)amino]pyrazol-1-yl]acetic acid has been found to have potential applications in various scientific research fields. It has been extensively studied for its anti-inflammatory and analgesic properties. It has also been found to have potential applications in the treatment of cancer and diabetes.